Cas no 97148-40-8 ((2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine)

(2E)-2-(Furan-2-yl)-2-(methoxyimino)acetic acid amine is a specialized organic compound featuring a furan ring and a methoxyiminoacetic acid amine moiety. Its unique structure makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The compound exhibits reactivity at both the furan ring and the imino group, enabling diverse derivatization pathways. Its stability under mild conditions and compatibility with various reaction environments enhance its utility in multi-step syntheses. The presence of the methoxyimino group contributes to selective binding properties, making it useful in coordination chemistry and catalyst design. This compound is typically handled under controlled conditions due to its sensitivity to moisture and strong acids/bases.
(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine structure
97148-40-8 structure
Product Name:(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine
CAS No:97148-40-8
MF:C7H10N2O4
MW:186.17
CID:4552070
PubChem ID:154733874
Update Time:2025-06-08

(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine Chemical and Physical Properties

Names and Identifiers

    • (αE)-α-(Methoxyimino)-2-Furanacetic Acid Ammonium Salt
    • (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine
    • Cefuroxime Impurity 24

(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine Pricemore >>

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(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Water ;  pH 2.0, 10 °C
1.2 Reagents: Triethylamine Solvents: Water ;  2 h, pH 4.5, 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.0
1.4 Reagents: Ammonia Solvents: Methanol ;  15 min, pH 8, rt
Reference
Preparation method of cis-(Z)-2-methoxyimino-2-(furyl-2-yl)acetic acid ammonium salt
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(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine Raw materials

(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine Preparation Products

(2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine Related Literature

Additional information on (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine

Comprehensive Overview of (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine (CAS No. 97148-40-8)

The compound (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine, identified by its CAS No. 97148-40-8, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a furan ring and a methoxyimino group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential in developing novel antimicrobial agents and plant protection products.

In recent years, the demand for (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine has surged, driven by its role in addressing global challenges such as antibiotic resistance and sustainable agriculture. The compound's mechanism of action, which involves inhibiting key enzymatic pathways in pathogens, aligns with current trends in precision medicine and green chemistry. These attributes have made it a focal point in academic and industrial research, with studies exploring its efficacy against resistant bacterial strains and its environmental impact.

The synthesis of CAS No. 97148-40-8 involves multi-step organic reactions, often starting from furan-2-carbaldehyde and incorporating methoxyamine derivatives. Its E-configuration is critical for its biological activity, as it ensures proper binding to target proteins. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity and structural integrity, ensuring compliance with regulatory standards for research and development.

From an industrial perspective, (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine is often discussed in the context of patent literature and process optimization. Companies are investing in scalable production methods to meet the growing demand while minimizing waste and energy consumption. This aligns with the broader shift toward circular economy practices in chemical manufacturing, a topic frequently searched by professionals in the field.

In addition to its pharmaceutical applications, CAS No. 97148-40-8 is explored for its potential in material science. Its ability to form stable complexes with metals has sparked interest in developing catalysts and functional materials. Such innovations are particularly relevant to industries focusing on renewable energy and smart coatings, further expanding the compound's utility beyond traditional domains.

For researchers seeking detailed information, the IUPAC name and molecular formula of (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid amine are often queried in scientific databases. Its solubility, stability, and toxicity profile are also critical parameters for experimental design. These factors underscore the importance of accurate data sheets and peer-reviewed studies, which are frequently cited in academic discussions.

Looking ahead, the versatility of CAS No. 97148-40-8 positions it as a key player in interdisciplinary research. Whether in drug discovery, agricultural innovation, or advanced materials, this compound continues to inspire new applications. Its integration into high-throughput screening platforms and computational modeling further highlights its relevance in modern science, making it a subject of ongoing exploration and innovation.

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